rac-tert-butyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate, trans
Overview
Description
Rac-tert-butyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate, trans (Rt-TFP) is a chiral compound that is part of the pyrrolidine family. It is a tertiary amine that is used in various applications, including organic synthesis, pharmaceuticals, and biochemistry. Rt-TFP has been studied extensively in recent years due to its unique properties and potential applications.
Scientific Research Applications
Rt-TFP has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of chiral compounds and as a catalyst in organic reactions. It has also been used as a ligand in coordination chemistry and as a chiral resolving agent for the separation of enantiomers.
Mechanism of Action
Rt-TFP has been studied extensively for its ability to act as a chiral resolving agent. It has been shown to interact with a variety of molecules, including amino acids, peptides, and carbohydrates. The mechanism of action involves the formation of an intramolecular hydrogen bond between the tertiary amine group of Rt-TFP and the carboxyl group of the molecule being resolved. This interaction induces a conformational change in the molecule, which can be used to separate the enantiomers.
Biochemical and Physiological Effects
Rt-TFP has been studied for its potential biochemical and physiological effects. It has been shown to have an effect on the activity of certain enzymes, such as acetylcholinesterase, and to modulate the activity of certain receptors, such as the muscarinic receptor. It has also been shown to have an effect on the activity of certain ion channels, such as the sodium-potassium ATPase.
Advantages and Limitations for Lab Experiments
Rt-TFP has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in a variety of conditions. It is also a chiral resolving agent, which makes it useful for separating enantiomers. However, it is important to note that the use of Rt-TFP can be limited in certain experiments due to its reactivity with certain molecules, such as amino acids and peptides.
Future Directions
The potential applications of Rt-TFP are still being explored. One of the most promising areas of research is its use as a chiral resolving agent in the synthesis of chiral compounds. This could lead to the development of new drugs and other compounds with improved efficacy and safety. Other potential applications include its use as a catalyst in organic reactions, its use as a ligand in coordination chemistry, and its use as a tool for studying the structure and function of proteins and other biological molecules.
Synthesis Methods
Rt-TFP can be synthesized using a variety of methods. One of the most common methods is the reaction of 3-methyl-4-nitropyrrole with trifluoromethyl iodide. This reaction yields a racemic mixture of the desired compound. Other methods involve the use of organometallic reagents and catalysts, such as palladium, to selectively produce the desired enantiomer.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate, trans involves the following steps: protection of the carboxylic acid group, formation of the pyrrolidine ring, introduction of the trifluoromethyl group, and deprotection of the carboxylic acid group.", "Starting Materials": [ "tert-butyl 3-hydroxypropanoate", "ethyl 4-aminobutanoate", "trifluoroacetic anhydride", "triethylamine", "dichloromethane", "diethyl ether", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting tert-butyl 3-hydroxypropanoate with trifluoroacetic anhydride and triethylamine in dichloromethane to form tert-butyl 3-(trifluoroacetyl)propanoate.", "Step 2: Formation of the pyrrolidine ring by reacting tert-butyl 3-(trifluoroacetyl)propanoate with ethyl 4-aminobutanoate in diethyl ether in the presence of sodium bicarbonate to form rac-tert-butyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate.", "Step 3: Introduction of the trifluoromethyl group by reacting rac-tert-butyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate with trifluoroacetic anhydride and triethylamine in dichloromethane to form rac-tert-butyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate, trans.", "Step 4: Deprotection of the carboxylic acid group by reacting rac-tert-butyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate, trans with sodium bicarbonate and water in dichloromethane to form rac-(3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid." ] } | |
CAS RN |
1992955-00-6 |
Molecular Formula |
C10H16F3NO2 |
Molecular Weight |
239.2 |
Purity |
85 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
